1-(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-2-(pyridin-4-ylthio)ethanone

• IUPAC Name: 1-[3-(5-methylpyridin-2-yl)oxypyrrolidin-1-yl]-2-pyridin-4-ylsulfanylethanone
• InChI: InChI=1S/C17H19N3O2S/c1-13-2-3-16(19-10-13)22-14-6-9-20(11-14)17(21)12-23-15-4-7-18-8-5-15/h2-5,7-8,10,14H,6,9,11-12H2,1H3
• InChI Key: ISNOVANPOHTYBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)OC2CCN(C2)C(=O)CSC3=CC=NC=C3
• Molecular Formula: C17H19N3O2S
• Molecular Weight: 329.4 g/mol

Description

1-(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)-2-(pyridin-4-ylthio)ethanone is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its potential therapeutic applications and its unique mechanism of action.

Scientific Research Applications

Organocatalytic Synthesis

The compound has been explored in the context of organocatalytic synthesis, particularly in the creation of spiro[pyrrolidin-3,3'-oxindoles], which are known for their significant biological activities. An enantioselective organocatalytic approach enables the synthesis of these derivatives with high enantiopurity and structural diversity, utilizing a three-component 1,3-dipolar cycloaddition. This method offers a new avenue for medicinal chemistry and diversity-oriented synthesis, demonstrating the compound's utility in facilitating complex chemical reactions (Chen et al., 2009).

Antimicrobial and Antiviral Activities

Studies have also highlighted the antimicrobial and antiviral potential of derivatives related to this compound. For instance, certain heterocyclic pyridine derivatives and their metal complexes have been synthesized and evaluated for their in vitro cytotoxicity against carcinoma cell lines and antibacterial activities against pathogenic bacterial strains, showcasing moderate to significant activity at higher doses (Chaitanya et al., 2022). Furthermore, derivatives have been developed with notable antiviral activity, serving as a foundation for further pharmaceutical research and development (Attaby et al., 2006).

Catalytic and Synthetic Applications

The compound and its derivatives have found applications in catalysis and synthetic chemistry. For instance, it has been used in the synthesis of iron and cobalt dichloride complexes, showcasing their potential in ethylene reactivity and offering insights into the development of new catalysts for industrial processes (Sun et al., 2007). Additionally, the synthesis of novel substituted heterocyclic pyridine derivatives has been explored, with applications in the creation of materials with specific antimicrobial properties (Salimon et al., 2011).